N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(4-nitrophenyl)ethylidene]amino] 2,2-dimethylpropanoate
• InChI: InChI=1S/C13H17N3O4/c1-13(2,3)12(17)20-15-11(14)8-9-4-6-10(7-5-9)16(18)19/h4-7H,8H2,1-3H3,(H2,14,15)
• InChI Key: VNCHOUWOKWTDAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)ON=C(CC1=CC=C(C=C1)[N+](=O)[O-])N
• Isomeric SMILES: CC(C)(C)C(=O)O/N=C(/CC1=CC=C(C=C1)[N+](=O)[O-])\N
• Molecular Formula: C13H17N3O4
• Molecular Weight: 279.29 g/mol

Description

N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide, also known as DPNPEA, is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of amides and is a derivative of ethanimidamide. DPNPEA has been found to have various biochemical and physiological effects, making it a valuable tool in research.

Mechanism of Action

N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide exerts its effects by inhibiting the activity of acetylcholinesterase, which leads to an accumulation of acetylcholine in the synaptic cleft. This results in an increase in cholinergic neurotransmission, which can have various physiological effects.
Biochemical and Physiological Effects:
N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide has been found to have various biochemical and physiological effects, including an increase in heart rate and blood pressure, as well as an improvement in cognitive function. It has also been found to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide in lab experiments is its potency and specificity. It has been found to be a highly selective inhibitor of acetylcholinesterase, which makes it a valuable tool in studying the cholinergic system. However, one of the limitations of using N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide. One potential area of study is its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of research is the development of more potent and selective inhibitors of acetylcholinesterase, which may have potential clinical applications. Additionally, further studies are needed to investigate the potential toxicity of N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide and its effects on other biological processes.

Synthesis Methods

N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide can be synthesized through a multi-step process that involves the reaction of 4-nitrobenzaldehyde with 2-aminoacetophenone to form 2-(4-nitrophenyl)-2-imidazoline. This intermediate is then reacted with 2,2-dimethylpropanoyl chloride to yield N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide.

Scientific Research Applications

N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide has been used in various scientific studies as a tool to investigate the mechanism of action of certain biological processes. It has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the nervous system. N'-[(2,2-dimethylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide has also been used to study the role of nitric oxide in the cardiovascular system.